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This technical guide provides an in-depth exploration of the magnetic properties of neodymium
oxide (Nd20s) at low temperatures. Leveraging data from seminal research, this document
details the antiferromagnetic nature of Nd20Os, its magnetic ordering, and the experimental
methodologies used for its characterization. All quantitative data is presented in structured
tables for clear comparison, and key experimental workflows and conceptual relationships are
visualized through detailed diagrams.

Core Magnetic Properties of Neodymium Oxide
(Nd203)

Neodymium oxide is a rare-earth sesquioxide that exhibits fascinating magnetic behavior at
cryogenic temperatures. At room temperature, it is paramagnetic[1][2]. However, as the
temperature is lowered, it undergoes a phase transition to an antiferromagnetic state[3][4][5].
This transition is characterized by the alignment of neighboring magnetic moments in an
antiparallel fashion, resulting in a net zero magnetic moment in the absence of an external
magnetic field.

The magnetic properties of Nd20s are primarily dictated by the 4f electrons of the Neodymium
(Nd3*) ions. The crystal structure of Nd20s is trigonal with the space group P-3m1[3][6]. In this
structure, the Nd3* ions form a nearly ideal stacked triangular lattice, which can lead to
frustrated magnetic interactions[3][4][5].
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Magnetic Ordering and Transition Temperature

Nd20s exhibits long-range antiferromagnetic order below a Néel temperature (TN) of
approximately 0.55 K[3][4][5][7]. The onset of this long-range antiferromagnetic order is
observed as a sharp A anomaly in specific heat measurements and a cusp in temperature-
dependent magnetization data at low applied magnetic fields[4][7]. A significant amount of
magnetic entropy is released above TN, indicating the presence of short-range magnetic
correlations well above the ordering temperature[4][5]. Inelastic neutron scattering experiments
have revealed the persistence of dynamic correlations even above 2TN[3][5].

Quantitative Magnetic Data

The following tables summarize the key quantitative magnetic properties of neodymium oxide
as determined from various experimental studies.

Measurement
Property Value . Reference(s)
Technique(s)

i Specific Heat, Neutron
Néel Temperature

() 0.55K Diffraction, 31415171
N
Magnetization

Effective Magnetic Magnetic

3.63 uB/Nd o [7]
Moment (peff) Susceptibility
Weiss Temperature Magnetic

-35K - [7]
(©) Susceptibility
Magnetic Propagation ) )

(1/2, 0, 1/2) Neutron Diffraction [3114]

Vector (k)

Table 1: Key Magnetic Properties of Nd20s3
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Temperature Range (K) Magnetic State Key Characteristics

Randomly oriented magnetic

moments of Nd3+* ions. Exhibits

T>0.55K Paramagnetic ]
short-range magnetic
correlations well above TN.
Long-range antiferromagnetic

T<0.55K Antiferromagnetic ordering of Nd3* magnetic

moments.

Table 2: Magnetic Phases of Nd2Os at Low Temperatures

Experimental Protocols

The characterization of the magnetic properties of neodymium oxide at low temperatures
involves a suite of sophisticated experimental techniques. The following sections detail the
methodologies for the key experiments cited in the literature.

Single Crystal Growth

Single crystals of Nd20s are essential for detailed studies of its anisotropic magnetic properties.
A common method for their growth is the floating zone technique.

Methodology:
» Starting Material: High-purity Nd20s powder is pressed into a dense rod.
o Furnace: An optical floating zone furnace equipped with high-power halogen lamps is used.

o Growth Atmosphere: The growth is typically carried out in a controlled atmosphere, for
example, a mixture of argon and oxygen, to maintain stoichiometry.

e Zone Refining: The lamps heat a small section of the feed rod to its melting point. The
molten zone is then slowly moved along the rod. As the molten zone passes, a single crystal
solidifies behind it.
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o Crystal Orientation: The orientation of the resulting single crystal can be determined using
Laue X-ray diffraction.

Neutron Diffraction

Neutron diffraction is a powerful technique for determining the magnetic structure of materials.
It relies on the scattering of neutrons by the magnetic moments of atoms.

Methodology:

o Sample Preparation: A single crystal of Nd20s is mounted on a goniometer within a cryostat
capable of reaching temperatures below 0.55 K.

 Instrumentation: The experiment is performed on a single-crystal neutron diffractometer,
such as the CORELLI instrument at the Spallation Neutron Source (SNS)[3].

o Data Collection: Neutron diffraction patterns are collected at various temperatures, both
above and below the Néel temperature.

o Data Analysis: The appearance of new Bragg peaks at temperatures below TN indicates the
onset of long-range magnetic order. The positions and intensities of these magnetic Bragg
peaks are used to determine the magnetic propagation vector and the arrangement of the
magnetic moments in the crystal lattice.

Magnetic Susceptibility Measurement

Magnetic susceptibility measurements provide information about the response of a material to
an applied magnetic field.

Methodology:

e Instrumentation: A SQUID (Superconducting Quantum Interference Device) magnetometer
or a vibrating sample magnetometer (VSM) is used.

o Sample Preparation: A small, well-characterized single crystal of Nd20s is mounted in the
magnetometer.

o Measurement Protocol:
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o Temperature Dependence: The magnetization (M) is measured as a function of
temperature (T) at a constant applied magnetic field (H). The magnetic susceptibility (X) is
then calculated as M/H.

o Field Dependence: The magnetization is measured as a function of the applied magnetic
field at a constant temperature.

o Data Analysis: The inverse magnetic susceptibility (1/x) is plotted against temperature. In the
paramagnetic region, this plot is typically linear and can be fitted to the Curie-Weiss law to
determine the effective magnetic moment and the Weiss temperature.

Specific Heat Measurement

Specific heat measurements are crucial for identifying phase transitions, such as the
antiferromagnetic transition in Nd20s.

Methodology:

 Instrumentation: A physical property measurement system (PPMS) with a heat capacity
option is commonly used.

o Sample Preparation: A small, well-defined sample of Nd2Os is attached to the sample
platform of the calorimeter using thermal grease to ensure good thermal contact.

o Measurement Technique: The heat capacity is measured using a relaxation technique. A
known amount of heat is applied to the sample, and the resulting temperature rise is
measured. The heat capacity is then calculated from these values.

o Data Analysis: The specific heat is plotted as a function of temperature. A sharp peak or
anomaly in the specific heat curve indicates a phase transition. For Nd20s, a A-shaped
anomaly is observed at the Néel temperature.

Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts and
workflows related to the magnetic properties of neodymium oxide.
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Experimental Workflow for Characterizing Nd2Os Magnetic Properties
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Caption: Workflow for Nd2Os magnetic characterization.
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Magnetic Ordering in Nd20s at Low Temperatures

Paramagnetic State (T > TN)  Antiferromagnetic State (T < TN)

Phase Transition
T=Tn=0.55K

cluster_antiferromagnetic

Click to download full resolution via product page
Caption: Nd20s magnetic phase transition.

Caption: Nd3* ions and magnetic moments in Nd20s.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at-low-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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